Cas no 494753-46-7 (1,2-Propanediamine, 3-(phenylthio)-, (2R)-)

• Product Name: 1,2-Propanediamine, 3-(phenylthio)-, (2R)-
• CAS No: 494753-46-7
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 1521558
• Update Time: 2024-08-24

1,2-Propanediamine, 3-(phenylthio)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 3-(phenylthio)-, (2R)-

• Inchi： 1S/C9H14N2S/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8H,6-7,10-11H2/t8-/m1/s1
• InChI Key： BJDSAHYLMSHOAR-MRVPVSSYSA-N
• SMILES： C(N)[C@@H](N)CSC1=CC=CC=C1

Computed Properties

• Exact Mass: 182.08792

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 327.2±32.0 °C(Predicted)
• PSA: 52.04
• pka: 8.65±0.10(Predicted)